Cas no 1195901-60-0 (2-(Piperidin-2-yl)pyridine hydrochloride)

• Product Name: 2-(Piperidin-2-yl)pyridine hydrochloride
• CAS No: 1195901-60-0
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• MDL: MFCD02178981
• CID: 4685240
• Update Time: 2025-05-21

2-(Piperidin-2-yl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-2-yl)pyridine hydrochloride
• 2-(PIPERIDIN-2-YL)PYRIDINE HCL
• (S)-2-(PIPERIDIN-2-YL)PYRIDINE HCL
• 2-(Piperidin-2-yl)pyridine hydrochloride

• MDL： MFCD02178981
• Inchi： 1S/C10H14N2.ClH/c1-3-7-11-9(5-1)10-6-2-4-8-12-10;/h1,3,5,7,10,12H,2,4,6,8H2;1H
• InChI Key： MFJBWMJZAOKGHG-UHFFFAOYSA-N
• SMILES： Cl.N1CCCCC1C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 24.9

Additional information on 2-(Piperidin-2-yl)pyridine hydrochloride

2-(Piperidin-2-yl)pyridine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1195901-60-0, commonly referred to as 2-(Piperidin-2-yl)pyridine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring with a piperidine moiety, creating a molecule with diverse applications and intriguing properties.

2-(Piperidin-2-yl)pyridine hydrochloride is classified as an alkaloid derivative, and its structure is characterized by the presence of a pyridine ring fused with a piperidine group. The pyridine ring, a six-membered aromatic ring with one nitrogen atom, contributes to the compound's stability and reactivity. The piperidine group, a six-membered saturated ring also containing one nitrogen atom, adds flexibility and potential for hydrogen bonding, which are crucial for its interactions in biological systems.

The synthesis of 2-(Piperidin-2-yl)pyridine hydrochloride involves a series of well-established organic reactions, including nucleophilic aromatic substitution and acid-base neutralization. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, often employing catalytic methods or microwave-assisted synthesis to enhance efficiency.

Recent studies have highlighted the pharmacological potential of 2-(Piperidin-2-yl)pyridine hydrochloride in several therapeutic areas. For instance, investigations into its anti-inflammatory properties have revealed its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for treating conditions such as arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, 2-(Piperidin-2-yl)pyridine hydrochloride has shown potential in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry, with applications ranging from catalysis to sensor development.

One of the most exciting developments involving 2-(Piperidin-2-yl)pyridine hydrochloride is its role in drug delivery systems. Researchers have utilized its structural versatility to design nanoparticles that can encapsulate drugs and deliver them to specific targets within the body, enhancing therapeutic efficacy while minimizing side effects.

The environmental impact of 2-(Piperidin-2-yl)pyridine hydrochloride has also been a topic of interest. Studies have assessed its biodegradability and toxicity profiles, providing valuable insights into its safety for industrial and medical applications.

In conclusion, 2-(Piperidin-2-yl)pyridine hydrochloride (CAS No. 1195901-60-0) is a multifaceted compound with applications spanning organic chemistry, pharmacology, materials science, and drug delivery systems. Its unique structure and versatile properties continue to make it a subject of intense research interest.